Cas no 53220-41-0 (4-(4-Chlorobenzoyl)piperidine)

• Product Name: 4-(4-Chlorobenzoyl)piperidine
• CAS No: 53220-41-0
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• MDL: MFCD04113538
• CID: 56368
• PubChem ID: 2777115
• Update Time: 2025-10-28

4-(4-Chlorobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(piperidin-4-yl)methanone
• (4-chlorophenyl)-piperidin-4-ylmethanone
• 4-(4-CHLOROBENZOYL)PIPERIDINE
• 4-(4-Chlorobenzoyl)-piperidine
• Ketone,p-chlorophenyl 4-piperidyl (6CI)
• (4-Chlorophenyl)piperidin-4-ylmethanone
• 4-(p-Chlorobenzoyl)piperidine
• Oprea1_538079
• GS-3557
• DTXSID00380379
• AS-10987
• SB37536
• SCHEMBL654532
• EN300-52074
• AC-25673
• (4-Chlorophenyl)(4-piperidinyl)methanonehydrochloride
• (4-chlorophenyl)-piperidin-4-yl-methanone
• MFCD04113538
• (4-Chlorophenyl)-4-piperidinylmethanone
• FT-0652495
• CS-0453322
• AKOS000169237
• (4-chlorophenyl)-(4-piperidinyl)methanone
• A829455
• A829456
• IYGWDOXHCPQXKN-UHFFFAOYSA-N
• (4-chloro-phenyl)-piperidin-4-yl-methanone
• AM20040644
• 53220-41-0
• 4-(4-chlorobenzoyl)piperidine, AldrichCPR
• Maybridge1_003174
• DB-071646
• DTXCID80331405
• FC38415
• 4-(4-Chlorobenzoyl)piperidine

• MDL： MFCD04113538
• Inchi： 1S/C12H14ClNO/c13-11-3-1-9(2-4-11)12(15)10-5-7-14-8-6-10/h1-4,10,14H,5-8H2
• InChI Key： IYGWDOXHCPQXKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1CCNCC1)=O
• BRN： 158791

Computed Properties

• Exact Mass: 223.07600
• Monoisotopic Mass: 223.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.168
• Melting Point: 235°C
• Boiling Point: 356.2°C at 760 mmHg
• Flash Point: 169.2°C
• Refractive Index: 1.549
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 29.10000
• LogP: 2.85110

4-(4-Chlorobenzoyl)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Chlorobenzoyl)piperidine

Comprehensive Overview of 4-(4-Chlorobenzoyl)piperidine (CAS No. 53220-41-0): Properties, Applications, and Industry Insights

4-(4-Chlorobenzoyl)piperidine (CAS No. 53220-41-0) is a specialized organic compound widely recognized for its role in pharmaceutical and chemical research. This piperidine derivative features a chlorobenzoyl moiety, which enhances its reactivity and utility in synthetic applications. The compound's molecular structure, C₁₂H₁₄ClNO, combines a piperidine ring with a 4-chlorobenzoyl group, making it a versatile intermediate for drug discovery and material science.

In recent years, 4-(4-Chlorobenzoyl)piperidine has gained attention due to its potential applications in central nervous system (CNS) drug development. Researchers are exploring its use as a precursor for neuroactive compounds, particularly in modulating neurotransmitter receptors. The compound's chlorinated aromatic system contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurological disorder treatments.

The synthesis of CAS No. 53220-41-0 typically involves N-acylation reactions of piperidine with 4-chlorobenzoyl chloride. This process is optimized for high yield and purity, meeting the stringent requirements of Good Manufacturing Practices (GMP). Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity, addressing the growing demand for quality control in fine chemicals.

Beyond pharmaceuticals, 4-(4-Chlorobenzoyl)piperidine finds niche applications in agrochemical research. Its structural motifs are investigated for pesticide formulation, aligning with the global push for sustainable crop protection. The compound's stability under various pH conditions makes it suitable for controlled-release formulations—a trending approach in precision agriculture.

From a commercial perspective, the market for piperidine derivatives like 53220-41-0 is expanding, driven by increased R&D investment in small molecule therapeutics. Suppliers emphasize custom synthesis services to cater to diverse research needs, while regulatory compliance documentation (e.g., REACH and FDA submissions) ensures safe handling and transportation.

Environmental considerations are integral to discussions about 4-(4-Chlorobenzoyl)piperidine. Recent studies focus on its biodegradation pathways and ecotoxicological profile, responding to stricter green chemistry regulations. Advanced waste treatment methods, including photocatalytic degradation, are being explored to minimize industrial impact—addressing frequent queries about sustainable chemical production.

In analytical chemistry, CAS 53220-41-0 serves as a reference standard for method validation. Laboratories utilize its well-characterized properties to calibrate chromatographic systems, particularly in impurity profiling—a critical aspect of pharmaceutical quality assurance. This aligns with industry demands for high-purity reference materials in QC/QA protocols.

The compound's structure-activity relationships (SAR) are frequently studied in medicinal chemistry circles. Computational modeling reveals how its chloro-substituted aromatic ring influences molecular docking with biological targets—a subject of numerous PubMed-indexed publications. Such research supports the development of next-generation therapeutics for conditions like neuropathic pain and mood disorders.

Storage and handling recommendations for 4-(4-Chlorobenzoyl)piperidine emphasize anhydrous conditions and inert atmosphere packaging to prevent degradation. These protocols reflect best practices in chemical inventory management, a concern for many research facilities and contract manufacturing organizations (CMOs).

Emerging applications include its use in polymeric material science, where the compound acts as a cross-linking agent for specialty resins. This intersects with the booming advanced materials sector, particularly in high-performance coatings and electronic encapsulants—topics frequently searched by materials engineers.

For researchers sourcing 53220-41-0, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. These factors dominate procurement discussions in pharmaceutical forums and chemical sourcing platforms, highlighting the compound's importance in contemporary research workflows.